Cas no 898778-67-1 (5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene
• CAS No: 898778-67-1
• MF: C₁₉H₂₂O₄S
• MW: 346.440584659576
• MDL: MFCD07699157
• CID: 868942
• PubChem ID: 24723518
• Update Time: 2025-10-31

5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-pentoxyphenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-PENTYLOXYBENZOYL)THIOPHENE
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl][4-(pentyloxy)phenyl]methanone
• 898778-67-1
• 2-{5-[4-(PENTYLOXY)BENZOYL]THIOPHEN-2-YL}-1,3-DIOXOLANE
• DTXSID60641958
• MFCD07699157
• AKOS016018681
• 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene

• MDL： MFCD07699157
• Inchi： 1S/C19H22O4S/c1-2-3-4-11-21-15-7-5-14(6-8-15)18(20)16-9-10-17(24-16)19-22-12-13-23-19/h5-10,19H,2-4,11-13H2,1H3
• InChI Key： WGZKOJASSCLQGG-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)OCCCCC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 346.12400
• Monoisotopic Mass: 346.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 4.59350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene

Comprehensive Overview of 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene (CAS No. 898778-67-1)

5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene (CAS No. 898778-67-1) is a specialized organic compound that has garnered significant attention in the fields of materials science and advanced chemical research. This compound, characterized by its unique thiophene backbone and dioxolane functional group, is widely studied for its potential applications in organic electronics, photovoltaics, and liquid crystal displays. The integration of a pentyloxybenzoyl moiety further enhances its solubility and processability, making it a versatile candidate for innovative material designs.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the growing interest in flexible electronics and sustainable energy solutions. Researchers and industry professionals frequently search for compounds like 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene due to its promising electronic properties and compatibility with solution-based fabrication techniques. Its CAS No. 898778-67-1 serves as a critical identifier in academic literature and patent databases, ensuring accurate referencing and reproducibility in experimental studies.

The structural features of this compound contribute to its exceptional charge transport capabilities, a topic of high relevance in the development of next-generation organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The thiophene ring, a well-known building block in conjugated systems, facilitates π-electron delocalization, while the dioxolane group offers steric and electronic modulation. Such attributes align with the current focus on molecular engineering for tailored optoelectronic properties.

Another area of interest is the compound's potential role in photovoltaic materials. With the global push toward renewable energy, solar cell technologies are under constant evolution. The pentyloxybenzoyl segment in 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene may improve light absorption and charge separation efficiency, addressing key challenges in organic solar cell performance. This aligns with frequently searched terms like "organic photovoltaics" and "solar energy materials," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene involves multi-step reactions, including cross-coupling and functional group transformations. These methodologies are often explored in academic settings and industrial R&D labs, as evidenced by the popularity of search queries such as "synthesis of thiophene derivatives" and "advanced organic synthesis techniques." The compound's CAS No. 898778-67-1 is frequently cited in chemical catalogs and research papers, underscoring its importance in synthetic workflows.

Beyond its electronic applications, 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene is also investigated for its potential in liquid crystal technology. The combination of rigid and flexible segments in its molecular structure makes it a candidate for tunable mesophases, a hot topic in display and sensor technologies. This connects with trending searches like "smart materials for displays" and "liquid crystal innovations," highlighting the compound's interdisciplinary appeal.

In summary, 5-(1,3-Dioxolan-2-yl)-2-(4-pentyloxybenzoyl)thiophene (CAS No. 898778-67-1) represents a compelling example of how molecular design can address contemporary challenges in materials science. Its versatility in organic electronics, photovoltaics, and liquid crystal applications positions it as a valuable subject for ongoing research. As the scientific community continues to explore sustainable and high-performance materials, this compound is likely to remain a focal point in both academic and industrial discussions.